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Compound of Interest

Compound Name: 4-Bromo-2-chlorobenzotrifluoride

Cat. No.: B1287702

CAS Number: 467435-07-0

This technical guide provides a comprehensive overview of 4-Bromo-2-
chlorobenzotrifluoride, a key organofluorine building block for researchers, scientists, and
professionals in drug development and materials science. This document details its
physicochemical properties, experimental protocols for its synthesis, and its application in
cross-coupling reactions. Safety and handling procedures are also outlined to ensure its proper
use in a laboratory setting.

Physicochemical Properties

4-Bromo-2-chlorobenzotrifluoride is a colorless to almost colorless liquid.[1] Its key physical
and chemical properties are summarized in the table below, providing a quick reference for
experimental planning and safety assessments.
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Property Value Reference
CAS Number 467435-07-0 [2]
Molecular Formula C7HsBrCIFs [2][3]
Molecular Weight 259.45 g/mol [2]
Colorless to Almost colorless
Appearance o [1]
clear liquid
Boiling Point 224.1+35.0 °C (Predicted) [1]
Density 1.76 g/cm3 [1]
Refractive Index 1.5040-1.5080 [1]
Room Temperature, Sealed in
Storage Temperature q [1]
ry

Synthesis of 4-Bromo-2-chlorobenzotrifluoride

A common laboratory-scale synthesis of 4-Bromo-2-chlorobenzotrifluoride involves the
Sandmeyer-type reaction of 4-amino-2-chlorobenzotrifluoride. This method provides a reliable
route to the desired product.

Experimental Protocol: Synthesis from 4-amino-2-
chlorobenzotrifluoride

This protocol is adapted from established procedures for the synthesis of aryl halides from
anilines.

Materials:
e 4-amino-2-chlorobenzotrifluoride
¢ Acetonitrile (anhydrous)

o Copper(ll) bromide (CuBrz)
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o tert-Butyl nitrite

¢ Dichloromethane (for purification)

« Silica gel for column chromatography
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a condenser, dissolve 4-amino-
2-chlorobenzotrifluoride (1.0 eq) in acetonitrile.

 To this solution, add copper(Il) bromide (1.0 eq) to form a heterogeneous mixture.
e Heat the mixture to 45°C with vigorous stirring.

o Slowly add a solution of tert-butyl nitrite (1.1 eq) in acetonitrile dropwise over a period of 30
minutes.

 After the addition is complete, continue to stir the reaction mixture at 45°C for 2 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).

o Upon completion, cool the reaction mixture to room temperature.

e The crude product can be purified directly by flash column chromatography on silica gel
using dichloromethane as the eluent.

o Concentrate the fractions containing the product under reduced pressure to yield 4-bromo-2-
chloro-1-(trifluoromethyl)benzene as an oil.[1]
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Synthesis of 4-Bromo-2-chlorobenzotrifluoride.

Applications in Cross-Coupling Reactions

4-Bromo-2-chlorobenzotrifluoride is a valuable substrate for various palladium-catalyzed
cross-coupling reactions, such as the Suzuki-Miyaura coupling. The differential reactivity of the
C-Br and C-ClI bonds allows for selective functionalization, making it a versatile building block in
the synthesis of complex organic molecules for pharmaceuticals and agrochemicals.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

This protocol provides a general procedure for the Suzuki-Miyaura coupling of 4-Bromo-2-
chlorobenzotrifluoride with an arylboronic acid. The conditions are designed to selectively
activate the more reactive carbon-bromine bond.

Materials:

» 4-Bromo-2-chlorobenzotrifluoride
e Arylboronic acid

o Palladium(ll) acetate (Pd(OAC)2)
 Tricyclohexylphosphine tetrafluoroborate (PCys-HBFa4)
e Cesium carbonate (Cs2COs)

e Toluene

o Water

o Ethyl acetate (for workup)

e Brine

Procedure:

e To a dry Schlenk tube under an inert atmosphere (e.g., argon), add 4-Bromo-2-
chlorobenzotrifluoride (1.0 eq), the arylboronic acid (1.1 eq), Pd(OAc)z (0.002 eq),
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PCys-HBFa4 (0.004 eq), and Cs2COs (2.0 eq).

Add toluene and water (typically in a 10:1 ratio) to the tube.

Seal the tube and place it in a preheated oil bath at 80°C.

Stir the reaction mixture vigorously for 2-4 hours, monitoring the progress by TLC or GC-MS.
Once the reaction is complete, cool the mixture to room temperature.

Dilute the reaction mixture with ethyl acetate and wash with water and then brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure.

The crude product can be further purified by column chromatography on silica gel.
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Reactants

Arylboronic Acid
(R-B(OH)z2)

4-Bromo-2-chlorobenzotrifluoride
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Suzuki-Miyaura Coupling Workflow.

Safety and Handling

4-Bromo-2-chlorobenzotrifluoride is an irritant and should be handled with appropriate safety
precautions.

+ Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a lab coat.
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e Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of vapors.

» Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.

o Spill Management: In case of a spill, absorb with an inert material and dispose of it according
to local regulations.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Always consult the Safety Data Sheet (SDS) for complete safety and handling information
before use.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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